Cas no 42772-87-2 (bis(6-bromopyridin-2-yl)methanone)

• Product Name: bis(6-bromopyridin-2-yl)methanone
• CAS No: 42772-87-2
• MF: C₁₁H₆Br₂N₂O
• MW: 341.986140727997
• CID: 2125953
• PubChem ID: 12462247
• Update Time: 2025-04-21

bis(6-bromopyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• bis(6-bromopyridin-2-yl)methanone
• FAQKRQNOHLEVHR-UHFFFAOYSA-N
• di(6-bromo-2-pyridyl)ketone
• DA-05922
• SCHEMBL960010
• 42772-87-2

• Inchi： 1S/C11H6Br2N2O/c12-9-5-1-3-7(14-9)11(16)8-4-2-6-10(13)15-8/h1-6H
• InChI Key： FAQKRQNOHLEVHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C2C=CC=C(N=2)Br)=O)=N1

Computed Properties

• Exact Mass: 341.88264Da
• Monoisotopic Mass: 339.88469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.9Ų